Cas no 941926-14-3 (4-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide)

• Product Name: 4-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide
• CAS No: 941926-14-3
• MF: C₁₉H₂₀N₂O₄S₂
• MW: 404.503102302551
• CID: 5501765
• PubChem ID: 18585861
• Update Time: 2025-06-11

4-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 941926-14-3
• 4-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide
• AKOS024469251
• F2814-1471
• 4-(4-methoxyphenyl)sulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide
• 4-((4-methoxyphenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-5-yl)butanamide
• VU0500623-1

• Inchi： 1S/C19H20N2O4S2/c1-13-20-17-12-14(5-10-18(17)26-13)21-19(22)4-3-11-27(23,24)16-8-6-15(25-2)7-9-16/h5-10,12H,3-4,11H2,1-2H3,(H,21,22)
• InChI Key： XKNXPUUUYDMNCK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CCCC(NC1C=CC2=C(C=1)N=C(C)S2)=O)(=O)=O

Computed Properties

• Exact Mass: 404.08644947g/mol
• Monoisotopic Mass: 404.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide

4-(4-Methoxybenzenesulfonyl)-N-(2-Methyl-1,3-Benzothiazol-5-yl)Butanamide: An Overview of a Promising Compound in Pharmaceutical Research

4-(4-Methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide (CAS No. 941926-14-3) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The methoxybenzenesulfonyl group in the compound's structure plays a crucial role in modulating its biological activity. The methoxy substituent on the benzene ring enhances the compound's lipophilicity, which can improve its cellular uptake and bioavailability. The sulfonyl group, on the other hand, contributes to the compound's stability and reactivity, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential of 4-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide in various therapeutic areas. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide has shown significant anticancer activity. A 2021 study in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The methyl substituent on the benzothiazole ring is another important structural feature that contributes to the compound's biological activity. This substituent enhances the compound's binding affinity to specific protein targets, thereby improving its efficacy. Furthermore, the butanamide moiety provides additional flexibility and conformational stability, which can be advantageous in optimizing the compound's pharmacokinetic properties.

In terms of clinical development, 4-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide is currently undergoing preclinical studies to evaluate its safety and efficacy in various disease models. Preliminary results have been promising, with no significant toxicity observed at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be suitable for further clinical evaluation.

The potential applications of 4-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide extend beyond inflammation and cancer. Recent research has also explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A 2023 study published in the Neuroscience Letters journal found that this compound can protect neurons from oxidative stress and reduce neuroinflammation, suggesting its potential as a neuroprotective agent.

In conclusion, 4-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)butanamide (CAS No. 941926-14-3) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.